Cas no 953234-12-3 (N-(4-chloro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-methyl-1,2-oxazole-5-carboxamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-methyl-1,2-oxazole-5-carboxamide
• CAS No: 953234-12-3
• MF: C₁₇H₁₂ClN₃O₃S
• MW: 373.813481330872
• CID: 6349748
• PubChem ID: 16879678
• Update Time: 2025-11-01

N-(4-chloro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-methyl-1,2-oxazole-5-carboxamide
• 953234-12-3
• AKOS024487580
• N-(4-chlorobenzo[d]thiazol-2-yl)-N-(furan-2-ylmethyl)-3-methylisoxazole-5-carboxamide
• F5002-0082
• N-(4-chloro-1,3-benzothiazol-2-yl)-N-[(furan-2-yl)methyl]-3-methyl-1,2-oxazole-5-carboxamide
• N-(4-chloro-1,3-benzothiazol-2-yl)-N-(furan-2-ylmethyl)-3-methyl-1,2-oxazole-5-carboxamide
• SR-01000919703-1
• SR-01000919703

• Inchi： 1S/C17H12ClN3O3S/c1-10-8-13(24-20-10)16(22)21(9-11-4-3-7-23-11)17-19-15-12(18)5-2-6-14(15)25-17/h2-8H,9H2,1H3
• InChI Key： KJJZDWZELVTVMY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(N(C(C1=CC(C)=NO1)=O)CC1=CC=CO1)S2

Computed Properties

• Exact Mass: 373.0287901g/mol
• Monoisotopic Mass: 373.0287901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 101Ų

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-methyl-1,2-oxazole-5-carboxamide

Comprehensive Analysis of N-(4-chloro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-methyl-1,2-oxazole-5-carboxamide (CAS 953234-12-3)

The compound N-(4-chloro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-methyl-1,2-oxazole-5-carboxamide (CAS 953234-12-3) is a highly specialized heterocyclic molecule with a unique structural framework. Its benzothiazole and oxazole moieties make it a subject of interest in pharmaceutical and agrochemical research. The presence of a furan ring further enhances its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its role in small-molecule therapeutics, given its ability to interact with biological systems at the molecular level.

In recent years, the demand for heterocyclic compounds like CAS 953234-12-3 has surged due to their versatility in medicinal chemistry. A growing body of literature highlights its potential as a scaffold for kinase inhibitors, a hot topic in oncology research. The compound's chloro-substituted benzothiazole group is particularly noteworthy, as it often contributes to enhanced binding affinity in target proteins. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and low off-target effects.

The synthesis of N-(4-chloro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-methyl-1,2-oxazole-5-carboxamide involves multi-step organic reactions, including amide coupling and cyclization strategies. Its molecular weight and logP value suggest moderate bioavailability, making it a candidate for further ADMET optimization. These properties are frequently searched in drug design databases, reflecting the compound's relevance in modern pharmacophore modeling.

From a commercial perspective, CAS 953234-12-3 has gained attention in the fine chemicals market. Suppliers often highlight its purity (>98%) and stability under standard storage conditions. The compound's structural complexity makes it a valuable intermediate for high-value specialty chemicals, a sector experiencing steady growth due to demand from the biotech industry.

Environmental and safety studies indicate that N-(4-chloro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-methyl-1,2-oxazole-5-carboxamide requires standard laboratory handling procedures. Its ecotoxicological profile is comparable to similar nitrogen-containing heterocycles, with no exceptional hazards reported. This makes it suitable for research applications without requiring specialized containment, addressing common queries about laboratory safety protocols for novel compounds.

Patent databases reveal increasing intellectual property activity around CAS 953234-12-3 derivatives, particularly in CNS drug development and anti-inflammatory applications. The oxazole-carboxamide core structure appears in several recent patent filings, demonstrating its potential as a privileged structure in medicinal chemistry. This correlates with growing academic interest in multi-target drug discovery approaches.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, with the chlorine atom providing a distinctive signature in mass spectra. These analytical aspects are crucial for quality control in contract research organizations, where compound verification is essential for high-throughput screening programs.

The future research directions for N-(4-chloro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-methyl-1,2-oxazole-5-carboxamide may include exploration of its structure-activity relationships through systematic molecular modification. Computational chemistry approaches, particularly molecular docking studies, could further elucidate its potential binding modes with biological targets. Such investigations would address the growing scientific community's interest in rational drug design methodologies.

In the context of green chemistry, researchers are examining more sustainable synthetic routes to CAS 953234-12-3, focusing on atom economy and reduced solvent waste. This aligns with broader industry trends toward environmentally friendly synthesis of complex organic molecules, a topic frequently discussed in process chemistry forums.

Market analysts project steady growth in demand for specialized compounds like N-(4-chloro-1,3-benzothiazol-2-yl)-N-(furan-2-yl)methyl-3-methyl-1,2-oxazole-5-carboxamide, driven by expanding drug discovery pipelines worldwide. Its unique combination of benzothiazole and oxazole pharmacophores positions it as a valuable building block in fragment-based drug discovery, an area receiving increased investment from major pharmaceutical companies.